Cas no 62088-33-9 (1,3-Cyclohexadiene, 1,4-bis(1-methylethyl)-)
62088-33-9 structure
Product Name:1,3-Cyclohexadiene, 1,4-bis(1-methylethyl)-
CAS No:62088-33-9
MF:C12H20
MW:164.287203788757
CID:458670
PubChem ID:20872557
Update Time:2025-04-19
1,3-Cyclohexadiene, 1,4-bis(1-methylethyl)- Chemical and Physical Properties
Names and Identifiers
-
- 1,3-Cyclohexadiene, 1,4-bis(1-methylethyl)-
- 1,4-di(propan-2-yl)cyclohexa-1,3-diene
- 62088-33-9
- DTXSID10610093
-
- Inchi: 1S/C12H20/c1-9(2)11-5-7-12(8-6-11)10(3)4/h5,7,9-10H,6,8H2,1-4H3
- InChI Key: PQMYPFWGYZXWEV-UHFFFAOYSA-N
- SMILES: C1C(=CC=C(C(C)C)C1)C(C)C
Computed Properties
- Exact Mass: 164.1566
- Monoisotopic Mass: 164.156500638g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 180
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.5
- Topological Polar Surface Area: 0Ų
Experimental Properties
- PSA: 0
1,3-Cyclohexadiene, 1,4-bis(1-methylethyl)- Related Literature
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A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
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Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
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Daniel Messmer,Stefan Salentinig,Jakob Heier Nanoscale, 2019,11, 6929-6938
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Aloke Das,K. K. Mahato,Chayan K. Nandi,Tapas Chakraborty,Shridhar R. Gadre,Nikhil A. Gokhale Phys. Chem. Chem. Phys., 2002,4, 2162-2168
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Eunju Nam,Jiyeon Han,Sunhee Choi,Mi Hee Lim Chem. Commun., 2021,57, 7637-7640
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